9H-Carbazole-2-carboxylic acid, ethyl ester
Overview
Description
9H-Carbazole-2-carboxylic acid, ethyl ester, also known as ethyl 9H-carbazole-2-carboxylate, is a chemical compound with the CAS Number: 82408-83-1 . It has a molecular weight of 239.27 . The compound is typically a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The molecular structure of 9H-Carbazole-2-carboxylic acid, ethyl ester is represented by the linear formula C15H13NO2 . The InChI code for this compound is 1S/C15H13NO2/c1-2-18-15(17)10-7-8-12-11-5-3-4-6-13(11)16-14(12)9-10/h3-9,16H,2H2,1H3 .Physical And Chemical Properties Analysis
9H-Carbazole-2-carboxylic acid, ethyl ester is a pale-yellow to yellow-brown solid . It has a molecular weight of 239.27 .Scientific Research Applications
Organic Electronics
9H-Carbazole-2-carboxylic acid, ethyl ester, abbreviated as PCz, plays a crucial role in organic electronics. Here’s how:
- Conducting Polymer : PCz can be used as a conducting polymer in various devices, including:
Charge Transport Material
- PCz exhibits high charge carrier mobility, making it an excellent material for charge transport. Its applications include:
Electrochemical Polymerization
- Researchers have explored the electrochemical polymerization methods of poly(2,6-carbazole) derivatives. These studies involve PCz and related compounds. Density functional theory (DFT) and spectroelectrochemical measurements have been used to correlate their properties .
Mechanism of Action
Target of Action
Carbazole derivatives are known to interact with various biological targets due to their unique structure and properties .
Mode of Action
Carbazole derivatives are known for their electron-donating properties . This suggests that the compound may interact with its targets through electron transfer, potentially influencing the function of these targets.
Biochemical Pathways
Carbazole derivatives are known to be involved in various biochemical processes due to their diverse biological activities .
Result of Action
Carbazole derivatives are known for their high charge carrier mobility and photochemical stability , suggesting that they may influence cellular processes related to these properties.
properties
IUPAC Name |
ethyl 9H-carbazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2/c1-2-18-15(17)10-7-8-12-11-5-3-4-6-13(11)16-14(12)9-10/h3-9,16H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKQJHFRKEOPUGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)C3=CC=CC=C3N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30431964 |
Source
|
| Record name | 9H-Carbazole-2-carboxylic acid, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30431964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9H-Carbazole-2-carboxylic acid, ethyl ester | |
CAS RN |
82408-83-1 |
Source
|
| Record name | 9H-Carbazole-2-carboxylic acid, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30431964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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